Cas no 58313-26-1 (3-((Trifluoromethyl)thio)pyridine)

• Product Name: 3-((Trifluoromethyl)thio)pyridine
• CAS No: 58313-26-1
• MF: C₆H₄F₃NS
• MW: 179.162870407104
• CID: 2833501
• PubChem ID: 12404523
• Update Time: 2025-10-21

3-((Trifluoromethyl)thio)pyridine Chemical and Physical Properties

Names and Identifiers

• 58313-26-1
• 3-((Trifluoromethyl)thio)pyridine
• 3-[(Trifluoromethyl)sulfanyl]pyridine
• DTXSID30496659
• GHTWJSDDUFAQTK-UHFFFAOYSA-N
• 3-trifluoromethylsulfanyl pyridine
• SCHEMBL11751734

• Inchi： 1S/C6H4F3NS/c7-6(8,9)11-5-2-1-3-10-4-5/h1-4H
• InChI Key： GHTWJSDDUFAQTK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=NC=CC=1

Computed Properties

• Exact Mass: 179.00165479Da
• Monoisotopic Mass: 179.00165479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.2Ų

Additional information on 3-((Trifluoromethyl)thio)pyridine

Comprehensive Overview of 3-((Trifluoromethyl)thio)pyridine (CAS No. 58313-26-1): Properties, Applications, and Industry Insights

3-((Trifluoromethyl)thio)pyridine (CAS No. 58313-26-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a trifluoromethylthio (-SCF₃) group, a motif known for enhancing lipophilicity and metabolic stability. This article explores its synthesis, physicochemical properties, and emerging applications while addressing trending queries like "SCF3 group in drug design" and "fluorinated building blocks."

The compound’s molecular formula, C₆H₄F₃NS, reflects its lightweight yet highly functionalized nature. Key physical properties include a moderate boiling point (≈200–220°C) and solubility in common organic solvents like dichloromethane or THF, making it versatile for cross-coupling reactions. Researchers frequently search for "how to introduce SCF3 into heterocycles," highlighting its role in medicinal chemistry as a bioisostere for sulfonyl or carbonyl groups.

In pharmaceutical intermediates, 3-((Trifluoromethyl)thio)pyridine serves as a precursor for kinase inhibitors and antiviral agents. Its trifluoromethylthio moiety improves cell membrane permeability, a hot topic in "optimizing drug bioavailability" discussions. Recent patents leverage its electron-withdrawing effects to fine-tune the ADME profiles of candidate molecules, aligning with industry demand for "next-generation fluorinated drugs."

Agrochemical applications exploit the compound’s ability to modify pesticide stability and target specificity. Searches for "SCF3 in crop protection" underscore its relevance in developing low-residue fungicides. The pyridine-thioether scaffold also appears in material science, particularly in liquid crystal formulations and conductive polymers, addressing queries like "fluorinated additives for electronics."

Synthetic routes to CAS 58313-26-1 often involve nucleophilic substitution of 3-chloropyridine with trifluoromethylthiolate salts or electrophilic trifluoromethylthiolation. These methods are frequently compared in "best practices for SCF3 incorporation" forums. Analytical characterization via NMR (notably ¹⁹F NMR) and LC-MS ensures purity, a critical point for "QC of fluorinated compounds" searches.

Environmental and regulatory perspectives are increasingly scrutinized. While not classified as hazardous, its persistence in soil and aquatic systems warrants studies tagged under "green chemistry alternatives." Industry efforts focus on catalytic processes to minimize waste, resonating with "sustainable fluorination" trends.

Future directions include exploring 3-((Trifluoromethyl)thio)pyridine in PET radiopharmaceuticals (using ¹⁸F-labeled analogs) and metal-organic frameworks (MOFs). These align with high-traffic keywords like "imaging agents for cancer" and "advanced porous materials," positioning this compound at the intersection of multiple cutting-edge fields.